Cas no 1807306-90-6 (Methyl 4-cyano-3-hydroxy-2-methoxybenzoate)

• Product Name: Methyl 4-cyano-3-hydroxy-2-methoxybenzoate
• CAS No: 1807306-90-6
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4952255
• Update Time: 2025-06-09

Methyl 4-cyano-3-hydroxy-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-hydroxy-2-methoxybenzoate

• Inchi： 1S/C10H9NO4/c1-14-9-7(10(13)15-2)4-3-6(5-11)8(9)12/h3-4,12H,1-2H3
• InChI Key： DHRJASLUTFNTPM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C#N)C=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.7
• Topological Polar Surface Area: 79.6

Additional information on Methyl 4-cyano-3-hydroxy-2-methoxybenzoate

Methyl 4-cyano-3-hydroxy-2-methoxybenzoate (CAS No. 1807306-90-6): A Comprehensive Overview

Methyl 4-cyano-3-hydroxy-2-methoxybenzoate, identified by its CAS number 1807306-90-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its ester and cyano functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents and intermediates. The structural features of Methyl 4-cyano-3-hydroxy-2-methoxybenzoate make it a versatile building block for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

The compound belongs to the class of benzoate derivatives, which are widely studied for their pharmacological properties. Specifically, the presence of a cyano group at the 4-position and hydroxyl and methoxy substituents at the 3- and 2-positions, respectively, imparts unique reactivity and functionality. This arrangement allows for diverse interactions with biological targets, making it a valuable scaffold in drug discovery efforts. The cyano group, in particular, can participate in various chemical transformations, including nucleophilic addition reactions, while the hydroxyl and methoxy groups can engage in hydrogen bonding and other non-covalent interactions.

Recent advancements in synthetic methodologies have highlighted the utility of Methyl 4-cyano-3-hydroxy-2-methoxybenzoate as a key intermediate in the construction of heterocyclic compounds. Heterocycles are fundamental structures in many biologically active molecules, and their synthesis often relies on strategic functionalization of aromatic rings. The benzoate core of this compound provides a stable platform for such modifications, while the cyano group serves as a versatile handle for further derivatization. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or vinyl groups, expanding the structural diversity of potential derivatives.

In addition to its synthetic value, Methyl 4-cyano-3-hydroxy-2-methoxybenzoate has been explored in several preliminary pharmacological studies. Its benzoate moiety is known to exhibit anti-inflammatory and analgesic properties, which have been attributed to its ability to modulate cyclooxygenase (COX) enzymes and other inflammatory pathways. The cyano group may further enhance these effects by participating in specific interactions with target proteins or enzymes. Furthermore, the hydroxyl and methoxy groups can influence solubility and metabolic stability, critical factors in drug design.

The growing interest in natural product-inspired drug design has also positioned Methyl 4-cyano-3-hydroxy-2-methoxybenzoate as a potential precursor for bio-inspired molecules. Natural products often contain complex aromatic structures with multiple functional groups that contribute to their biological activity. By leveraging synthetic strategies based on this compound, chemists can mimic these natural scaffolds more efficiently. For example, biaryl systems can be constructed through iterative cross-coupling reactions starting from readily available precursors like Methyl 4-cyano-3-hydroxy-2-methoxybenzoate, thereby facilitating the discovery of new pharmacophores.

The role of computational chemistry in optimizing synthetic routes and predicting biological activity cannot be overstated. Molecular modeling techniques have been increasingly applied to assess the binding affinity of Methyl 4-cyano-3-hydroxy-2-methoxybenzoate derivatives to various targets. These studies have provided insights into how structural modifications can enhance potency and selectivity. For instance, virtual screening campaigns have identified lead compounds with improved pharmacokinetic profiles by strategically altering substituents on the benzoate core. Such computational approaches are essential for guiding experimental efforts and accelerating the drug discovery process.

The environmental impact of chemical synthesis is another critical consideration in modern pharmaceutical research. Green chemistry principles emphasize the development of sustainable methodologies that minimize waste and hazardous exposures. In this context, catalytic processes that employ Methyl 4-cyano-3-hydroxy-2-methoxybenzoate as a starting material have been optimized to reduce reliance on traditional reagents like heavy metals or harsh organic solvents. Transition-metal catalysis, for example, offers efficient alternatives for constructing complex molecules while adhering to environmental standards.

The future prospects for Methyl 4-cyano-3-hydroxy-2-methoxybenzoate are promising, given its versatility as a synthetic intermediate and its potential applications in drug development. Continued research into novel derivatives and synthetic pathways will likely uncover new therapeutic opportunities across various disease areas. As computational tools become more sophisticated and sustainable chemistry practices gain traction, compounds like this will play an increasingly important role in addressing unmet medical needs.